![molecular formula C16H18N2O2 B3829450 3-methyl-6-phenyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one O-ethyloxime](/img/structure/B3829450.png)
3-methyl-6-phenyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one O-ethyloxime
Overview
Description
3-methyl-6-phenyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one O-ethyloxime (MPBD-E) is a synthetic compound that has been used in scientific research for various purposes. It is a member of the benzisoxazole family and is known for its unique chemical structure, which makes it an interesting compound for research.
Mechanism of Action
The mechanism of action of 3-methyl-6-phenyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one O-ethyloxime is not fully understood, but it is believed to act by modulating certain signaling pathways in the brain. It has been shown to inhibit the activity of certain enzymes and to regulate the expression of certain genes, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including reducing inflammation, protecting against oxidative stress, and improving cognitive function. It has also been shown to have a neuroprotective effect, which may make it useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 3-methyl-6-phenyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one O-ethyloxime in lab experiments is that it is a synthetic compound, which means that it can be easily synthesized in large quantities and purified for use in experiments. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.
Future Directions
There are many potential future directions for research on 3-methyl-6-phenyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one O-ethyloxime. One area of interest is its potential use as a therapeutic agent for neurodegenerative diseases, such as Alzheimer's disease. Another area of interest is its potential use as a tool for studying the function of certain proteins and signaling pathways in the brain. Further research is needed to fully understand the mechanism of action of this compound and to explore its potential therapeutic applications.
Scientific Research Applications
3-methyl-6-phenyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one O-ethyloxime has been used in scientific research for various purposes, including as a tool for studying the function of certain proteins and as a potential therapeutic agent for various diseases. It has been shown to have anti-inflammatory and neuroprotective properties and has been studied for its potential use in treating Alzheimer's disease and other neurodegenerative disorders.
properties
IUPAC Name |
(Z)-N-ethoxy-3-methyl-6-phenyl-6,7-dihydro-5H-1,2-benzoxazol-4-imine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O2/c1-3-19-18-14-9-13(12-7-5-4-6-8-12)10-15-16(14)11(2)17-20-15/h4-8,13H,3,9-10H2,1-2H3/b18-14- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SARUGIVBOQBDEF-JXAWBTAJSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCON=C1CC(CC2=C1C(=NO2)C)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCO/N=C\1/CC(CC2=C1C(=NO2)C)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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